Cas no 313674-11-2 (2-Chloro-4-(piperidin-1-yl)benzoic acid)

• Product Name: 2-Chloro-4-(piperidin-1-yl)benzoic acid
• CAS No: 313674-11-2
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• MDL: MFCD09152730
• CID: 1079065
• PubChem ID: 10537980
• Update Time: 2025-04-20

2-Chloro-4-(piperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(piperidin-1-yl)benzoic acid
• 2-Chloro-4-piperidinobenzenecarboxylic acid
• DTXSID10441460
• DB-342410
• J-508696
• SCHEMBL2301042
• 2-chloro-4-(piperidin-1-yl)benzoicacid
• MFCD09152730
• AKOS000101206
• Benzoic acid, 2-chloro-4-(1-piperidinyl)-
• 2-chloro-4-piperidin-1-ylbenzoic acid
• CHEMBL3593866
• BB-0710
• 313674-11-2

• MDL： MFCD09152730
• Inchi： 1S/C12H14ClNO2/c13-11-8-9(4-5-10(11)12(15)16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,15,16)
• InChI Key： PUEGNVWKMCMZTI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)N1CCCCC1

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 224-226°
• Boiling Point: 423.1±35.0 °C at 760 mmHg
• Flash Point: 209.7±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Chloro-4-(piperidin-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)